2-(Thiazolo[2,3-c][1,2,4]triazol-5-yl)ethanamine dihydrochloride
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves various methods. For instance, the synthesis of 1,2,4-triazole derivatives involves a Cu (I) catalyzed [3+2] dipolar cycloaddition . Another method involves the oxidation of a mercaptophenyl moiety to its corresponding disulfide, followed by C-H bond functionalization enabling an intramolecular ring closure .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, the single deprotonation occurs at the triazole OH group, since the proton there has a lower pKa value than the proton at the tetrazole as a result of the nitro substituent .Scientific Research Applications
Analgesic and Anti-inflammatory Agents
A series of thiazolo[3,2-b][1,2,4]triazole-6(5H)-ones were synthesized and evaluated for their analgesic and anti-inflammatory activities . The structures of these compounds were supported by FT-IR, 1 HNMR, and Mass spectra . All of the final compounds showed potent analgesic activity and the best compound was 2.4 times more potent than mefenamic acid as the reference drug . In addition, most of them showed comparable or better anti-inflammatory activity in comparison with mefenamic acid and indomethacin .
Ulcerogenic Activity Reduction
These compounds also showed a significant reduction in ulcerogenic activity . A significant reduction in ulcerogenic activity with the stomach ulceration score between 0.00 ± 0.00 and 0.33 ± 0.21 was observed in the tested compounds .
Anticancer Agents
Novel 1,2,4-triazole derivatives were synthesized and evaluated as promising anticancer agents . Compounds showed a promising cytotoxic activity lower than 12 μM against Hela cell line . The safety of these compounds was also evaluated on MRC-5 as a normal cell line and revealed that most of the synthesized compounds have proper selectivity against normal and cytotoxic cancerous cell lines .
Molecular Docking Studies
Molecular docking studies were done to understand the mechanism and binding modes of these derivatives in the binding pocket of aromatase enzyme as a possible target . This helps in the design of more effective and potent anticancer agents .
Energetic Derivatives
Theoretical calculations, performances, and stabilities of energetic derivatives of similar compounds were studied . This can be useful in the field of materials science and engineering .
Mechanism of Action
Target of Action
Compounds with similar thiazolo[3,2-b][1,2,4]triazole structures have been reported to exhibit potent analgesic and anti-inflammatory activities . These compounds non-selectively inhibit the two cyclooxygenase (COX1 and COX2) isoforms , which play a crucial role in the inflammatory response.
Mode of Action
Based on the structure and the known activities of similar compounds, it can be inferred that the compound might interact with its targets (like cox enzymes) and inhibit their activity, leading to reduced production of prostaglandins, which are key mediators of inflammation and pain .
Biochemical Pathways
The compound likely affects the arachidonic acid pathway, given its potential COX inhibitory activity . By inhibiting COX enzymes, it may reduce the conversion of arachidonic acid to prostaglandins, thereby alleviating inflammation and pain.
Result of Action
The inhibition of COX enzymes and the subsequent reduction in prostaglandin production can lead to alleviation of inflammation and pain . This suggests that the compound could potentially be used as an analgesic or anti-inflammatory agent.
properties
IUPAC Name |
2-([1,3]thiazolo[2,3-c][1,2,4]triazol-5-yl)ethanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N4S.2ClH/c7-2-1-5-3-11-6-9-8-4-10(5)6;;/h3-4H,1-2,7H2;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQDYYKITQAWTAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N2C=NN=C2S1)CCN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10Cl2N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Thiazolo[2,3-c][1,2,4]triazol-5-yl)ethanamine dihydrochloride |
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